Cas no 1259224-17-3 (3-Bromoquinoline-7-carbaldehyde)

• Product Name: 3-Bromoquinoline-7-carbaldehyde
• CAS No: 1259224-17-3
• MF: C₁₀H₆BrNO
• MW: 236.064741611481
• MDL: MFCD19441212
• CID: 1037420
• PubChem ID: 57347306
• Update Time: 2025-05-22

3-Bromoquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromoquinoline-7-carbaldehyde
• 3-bromo-7-Quinolinecarboxaldehyde
• AG-L-19668
• AK-48706
• CTK4B4874
• KB-235401
• RP28209
• AMY26132
• MFCD19441212
• AS-30949
• DTXSID90721434
• SB70378
• 7-Quinolinecarboxaldehyde, 3-bromo-
• 1259224-17-3
• DB-366339
• 3-Bromoquinoline-7-carbaldehyde, AldrichCPR
• J-512141
• SCHEMBL15367255
• CS-0133054
• AKOS015994844
• 3-Bromoquinoline-7-carboxaldehyde

• MDL： MFCD19441212
• Inchi： 1S/C10H6BrNO/c11-9-4-8-2-1-7(6-13)3-10(8)12-5-9/h1-6H
• InChI Key： ARXAJGOYRWLLNK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C=O)C=CC2=C1

Computed Properties

• Exact Mass: 234.96328g/mol
• Monoisotopic Mass: 234.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3-Bromoquinoline-7-carbaldehyde

3-Bromoquinoline-7-carbaldehyde: A Comprehensive Overview

3-Bromoquinoline-7-carbaldehyde (CAS No. 1259224-17-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its quinoline backbone with a bromine substituent at position 3 and an aldehyde group at position 7, exhibits unique chemical properties and potential applications. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its importance in contemporary research.

The synthesis of 3-Bromoquinoline-7-carbaldehyde involves a multi-step process that typically begins with the preparation of quinoline derivatives. Researchers have employed various strategies, including oxidative coupling reactions and directed metallation techniques, to achieve high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of a palladium-catalyzed coupling reaction to synthesize this compound efficiently. The bromine substituent at position 3 plays a crucial role in modulating the electronic properties of the molecule, making it amenable to further functionalization.

One of the most intriguing aspects of 3-Bromoquinoline-7-carbaldehyde is its potential as a building block for more complex molecules. The aldehyde group at position 7 serves as a versatile site for subsequent reactions, such as condensation reactions or cross-coupling processes. For example, researchers have utilized this compound to construct heterocyclic frameworks with enhanced photophysical properties. These frameworks have shown promise in applications ranging from organic electronics to sensors.

Recent studies have also explored the biological activity of 3-Bromoquinoline-7-carbaldehyde. In vitro assays have revealed that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, investigations into its mechanism of action have indicated that it may interfere with cellular signaling pathways involved in tumor progression. These findings align with broader trends in drug discovery, where quinoline derivatives are increasingly being evaluated for their therapeutic potential.

The application of 3-Bromoquinoline-7-carbaldehyde extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers has been leveraged in the development of novel surfaces with tailored properties. For instance, researchers have demonstrated that films constructed from this compound exhibit improved adhesion properties and corrosion resistance, making them suitable for industrial applications.

In terms of spectroscopic characterization, 3-Bromoquinoline-7-carbaldehyde has been thoroughly analyzed using techniques such as UV-Vis spectroscopy and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its electronic structure and conformational preferences. Notably, the presence of the bromine atom significantly influences the absorption spectrum, shifting it to longer wavelengths and enhancing molar absorptivity.

Looking ahead, the development of scalable synthesis routes for 3-Bromoquinoline-7-carbaldehyde remains a critical area of research. Current methods often involve multiple purification steps, which can be costly and time-consuming. Efforts are underway to optimize these processes using green chemistry principles, such as employing solvent-free conditions or recyclable catalysts.

In conclusion, 3-Bromoquinoline-7-carbaldehyde (CAS No. 1259224-17-3) stands as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for researchers in both academia and industry.